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Compound of Interest

Compound Name: Alberon

Cat. No.: B1225033 Get Quote

Application Notes and Protocols for Dasatinib
Audience: Researchers, scientists, and drug development professionals.

Introduction
Dasatinib is a potent, ATP-competitive tyrosine kinase inhibitor. It is a second-generation

inhibitor of the oncogenic tyrosine kinase BCR-ABL and is also a potent inhibitor of Src family

kinases (including SRC, LCK, and YES) and other kinases such as c-KIT, EPHA2, and

PDGFRβ.[1][2][3][4] By inhibiting these kinases, Dasatinib blocks downstream signaling

pathways involved in cell proliferation and survival, making it a critical tool in cancer research

and drug development.[3][5][6][7] These application notes provide detailed protocols for the

proper dissolution and storage of Dasatinib to ensure its stability and efficacy in experimental

settings.

Physicochemical Properties
Molecular Formula: C₂₂H₂₆ClN₇O₂S

Molecular Weight: 488.0 g/mol

Appearance: Crystalline solid[8][9]

CAS Number: 302962-49-8
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Solubility Data
Dasatinib is highly soluble in organic solvents like DMSO and DMF but is sparingly soluble in

aqueous solutions.[1][8][9] The solubility can vary based on the specific salt form and

experimental conditions.

Solvent Reported Solubility Reference

Dimethyl Sulfoxide (DMSO) ~14.3 - 200 mg/mL [1][2][8][9]

Dimethylformamide (DMF) ~25 mg/mL [8][9]

Ethanol Very poorly soluble [1]

Water Estimated max. ~10 µM [1][2]

1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL [8][9]

Storage and Stability
Proper storage is crucial to maintain the potency of Dasatinib.

Form
Storage
Temperature

Conditions Stability Reference

Solid (As

Supplied)
-20°C

Desiccated,

Protect from

light.

≥ 24 months [1][2][9]

Stock Solution in

DMSO
-20°C

Aliquot to avoid

freeze-thaw

cycles.

Up to 3 months [1][2]

Aqueous

Solution
2-8°C

Prepare fresh

before use.

Not

recommended

for > 24 hours

[8][9]

Experimental Protocols
5.1. Protocol for Preparing a 10 mM Dasatinib Stock Solution in DMSO
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This protocol describes the preparation of a concentrated stock solution, which can be diluted

to working concentrations for various assays.

Materials:

Dasatinib powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile, filter-equipped pipette tips

Vortex mixer

Procedure:

Equilibration: Allow the vial of Dasatinib powder to equilibrate to room temperature for 15-20

minutes before opening. This prevents moisture condensation.

Weighing: Carefully weigh the desired amount of Dasatinib powder. For a 10 mM stock

solution, you will need 4.88 mg per 1 mL of DMSO.

Dissolution: Add the appropriate volume of DMSO to the vial containing the Dasatinib

powder. For example, to prepare 1 mL of a 10 mM stock, add 1 mL of DMSO to 4.88 mg of

Dasatinib.

Mixing: Cap the vial tightly and vortex for 1-2 minutes until the powder is completely

dissolved, resulting in a clear solution. Gentle warming in a 37°C water bath can be used to

aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 20-100 µL) in sterile microcentrifuge

tubes.[1][2][4]

Storage: Store the aliquots at -20°C.[1][2]
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5.2. Protocol for Preparing a Working Solution in Aqueous Media

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium for immediate use in experiments.

Materials:

10 mM Dasatinib stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, cell culture medium)

Sterile pipette tips and tubes

Procedure:

Thaw Stock: Remove a single-use aliquot of the 10 mM Dasatinib stock solution from the

-20°C freezer and thaw it at room temperature.

Dilution: Perform a serial dilution of the stock solution into the desired aqueous buffer to

achieve the final working concentration. Note: It is critical to add the stock solution to the

aqueous buffer and mix immediately to prevent precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution

is kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity in cellular assays.[4][10]

Use Immediately: Use the freshly prepared aqueous working solution immediately. Do not

store aqueous solutions of Dasatinib for more than one day.[8][9]

Visualizations
6.1. Experimental Workflow
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Protocol 1: Stock Solution Preparation

Protocol 2: Working Solution Preparation

Start: Dasatinib Powder

Equilibrate vial to Room Temperature

Weigh 4.88 mg of Dasatinib

Add 1 mL Anhydrous DMSO

Vortex until completely dissolved

Aliquot into single-use tubes

Store at -20°C
(10 mM Stock)

Start: Thaw 10 mM Stock Aliquot

For immediate use

Serially dilute into
aqueous buffer (e.g., media)

Ensure final DMSO is ≤ 0.1%

Use Immediately in Assay
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Caption: Workflow for preparing Dasatinib stock and working solutions.
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6.2. Simplified Dasatinib Signaling Pathway

Upstream Oncogenic Drivers

Downstream Proliferation & Survival Pathways

Cellular Outcomes
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Caption: Dasatinib inhibits BCR-ABL and Src, blocking key downstream pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/27726309/
https://pubmed.ncbi.nlm.nih.gov/27726309/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9749824/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9749824/
https://www.researchgate.net/figure/Effects-of-Dasatinib-on-cell-signaling-pathways-in-CML-CD34-cells-in-the-absence-of-GFs_fig4_23560072
https://cdn.caymanchem.com/cdn/insert/11498.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/11498.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocol_for_the_Dissolution_of_Dasatinib_Carboxylic_Acid_Ethyl_Ester.pdf
https://www.benchchem.com/product/b1225033#protocol-for-dissolving-and-storing-compound-x
https://www.benchchem.com/product/b1225033#protocol-for-dissolving-and-storing-compound-x
https://www.benchchem.com/product/b1225033#protocol-for-dissolving-and-storing-compound-x
https://www.benchchem.com/product/b1225033#protocol-for-dissolving-and-storing-compound-x
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1225033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

